Cas no 1261970-60-8 (4-Chloro-2-(2,4-dichlorophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid
• CAS No: 1261970-60-8
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD18321852
• CID: 2766754
• PubChem ID: 53227685
• Update Time: 2025-08-02

4-Chloro-2-(2,4-dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(2,4-DICHLOROPHENYL)BENZOIC ACID
• 2',4',5-Trichloro[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid, 95%
• MFCD18321852
• 1261970-60-8
• DTXSID80691218
• 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid

• MDL： MFCD18321852
• Inchi： 1S/C13H7Cl3O2/c14-7-2-4-10(13(17)18)11(5-7)9-3-1-8(15)6-12(9)16/h1-6H,(H,17,18)
• InChI Key： AIOKIJSNRNJXKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 299.951163Da
• Monoisotopic Mass: 299.951163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid

Comprehensive Overview of 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid (CAS No. 1261970-60-8)

4-Chloro-2-(2,4-dichlorophenyl)benzoic acid (CAS No. 1261970-60-8) is a chlorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique polyhalogenated aromatic structure, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in the synthesis of antimicrobial agents and herbicides, aligning with the growing demand for novel compounds to address antibiotic resistance and sustainable agriculture.

The molecular structure of 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid features a benzoic acid core substituted with chlorine atoms at strategic positions, enhancing its lipophilicity and binding affinity to biological targets. Recent studies highlight its utility in medicinal chemistry, particularly in designing enzyme inhibitors. This aligns with trending searches on "chlorinated aromatic compounds in drug discovery" and "green chemistry alternatives for halogenated intermediates," reflecting industry shifts toward eco-friendly synthesis methods.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing CAS No. 1261970-60-8, ensuring purity for research applications. The compound’s stability under ambient conditions makes it a practical choice for laboratories focusing on high-throughput screening. Notably, its structure-activity relationship (SAR) is a hot topic in forums discussing "optimizing halogen interactions in molecular design," a key concern for chemists developing targeted therapies.

In agrochemical contexts, 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid serves as a precursor for crop protection agents, addressing global queries like "next-gen fungicide development." Its mode of action involves disrupting microbial cell membranes, a mechanism debated in sustainability circles seeking low-residue pesticides. Regulatory-compliant synthesis routes for this compound are also frequently searched, emphasizing the need for REACH-compliant intermediates in the EU market.

From a commercial perspective, suppliers of CAS 1261970-60-8 highlight its batch-to-batch consistency and scalability, catering to pharmaceutical manufacturers prioritizing Quality by Design (QbD) principles. The compound’s patent landscape is another area of interest, with queries surging around "IP strategies for specialty chemicals," underscoring its value in proprietary formulations.

Environmental considerations are paramount, as evidenced by searches for "biodegradability of chlorinated aromatics." While 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid exhibits moderate persistence, advancements in catalytic dechlorination techniques offer promising remediation pathways. This resonates with the broader push for green chemistry metrics in industrial workflows.

In summary, 4-Chloro-2-(2,4-dichlorophenyl)benzoic acid (CAS No. 1261970-60-8) bridges multiple disciplines—from drug development to sustainable agriculture. Its versatility and relevance to contemporary challenges like antimicrobial resistance and eco-friendly crop solutions ensure its continued prominence in scientific and industrial discourse.